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Compound of Interest

Compound Name: Microcarpin

Cat. No.: B15126400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure

elucidation of microcarpin, a bianthraquinone natural product. This document details the

foundational knowledge of its chemical properties and outlines the general methodologies

employed in the structural determination of such compounds.

Introduction to Microcarpin
Microcarpin is a naturally occurring bianthraquinone with the chemical formula C₃₀H₁₈O₈.[1]

Its formal IUPAC name is 2-(1,8-dihydroxy-6-methyl-9,10-dioxoanthracen-2-yl)-1,8-dihydroxy-3-

methylanthracene-9,10-dione. This complex molecule is characterized by two anthraquinone

moieties linked together. The elucidation of its structure was first reported in 1973, following its

isolation from the plant Asphodelus microcarpus.

Physicochemical Properties of Microcarpin
A summary of the key physicochemical properties of microcarpin is presented in Table 1. This

data is crucial for understanding the compound's behavior in various experimental conditions,

including extraction, purification, and biological assays.
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Property Value Source

Molecular Formula C₃₀H₁₈O₈ PubChem

Molecular Weight 506.5 g/mol PubChem

Exact Mass 506.10016753 Da PubChem

XLogP3-AA 5.9 PubChem

Hydrogen Bond Donor Count 4 PubChem

Hydrogen Bond Acceptor

Count
8 PubChem

Rotatable Bond Count 1 PubChem

Table 1: Physicochemical Properties of Microcarpin[1]

General Experimental Protocols for Structure
Elucidation
While the specific experimental details from the original 1973 publication, "Asphodelin and

Microcarpin, Two New Bianthraquinones from Asphodelus microcarpus," are not readily

available in contemporary databases, this section outlines the standard methodologies that

would have been employed for the isolation and structure elucidation of a novel natural product

like microcarpin during that era and in modern phytochemical research.

Isolation and Purification
The initial step in the characterization of a natural product is its isolation from the source

organism. For a plant-derived compound like microcarpin, the general workflow is as follows:

Plant Material (Asphodelus microcarpus) Solvent Extraction
(e.g., ethanol, methanol, chloroform) Crude Extract Liquid-Liquid Partitioning

(e.g., hexane, ethyl acetate, water) Fractions of Varying Polarity Column Chromatography
(e.g., Silica Gel, Sephadex) Purified Fractions Crystallization Pure Microcarpin

Click to download full resolution via product page

Caption: Generalized workflow for the isolation and purification of microcarpin.
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Extraction: Dried and powdered plant material, typically the roots or aerial parts of

Asphodelus microcarpus, would be subjected to extraction with organic solvents of

increasing polarity.

Fractionation: The resulting crude extract is then fractionated using techniques like liquid-

liquid partitioning to separate compounds based on their polarity.

Chromatography: The fractions containing the compound of interest are further purified using

various chromatographic techniques, such as column chromatography over silica gel or

Sephadex.

Crystallization: The final step in obtaining a pure compound is often crystallization, which

yields a solid sample suitable for spectroscopic analysis and X-ray crystallography.

Spectroscopic Analysis
The determination of the chemical structure of an unknown compound heavily relies on a

combination of spectroscopic methods.

Pure Microcarpin

Mass Spectrometry (MS)
- Molecular Weight

- Elemental Formula

Nuclear Magnetic Resonance (NMR)
- 1H NMR (Proton Framework)
- 13C NMR (Carbon Skeleton)

UV-Vis & IR Spectroscopy
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Proposed Structure

Structure Confirmation
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Caption: Logical flow of spectroscopic data in structure elucidation.
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Mass Spectrometry (MS): Provides the accurate molecular weight and elemental

composition of the molecule.

Infrared (IR) Spectroscopy: Identifies the presence of key functional groups, such as

hydroxyl (-OH) and carbonyl (C=O) groups, which are characteristic of anthraquinones.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Gives information about the electronic transitions

within the molecule, indicating the presence of a conjugated system, which is a hallmark of

the anthraquinone chromophore.

Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful technique for

structure elucidation.

¹H NMR: Provides information about the number and chemical environment of protons in

the molecule, including their connectivity through spin-spin coupling.

¹³C NMR: Reveals the number of unique carbon atoms and their chemical shifts, indicating

the types of carbon environments (e.g., aromatic, carbonyl, aliphatic).

Structure of Microcarpin
The culmination of the spectroscopic data analysis led to the proposed and confirmed structure

of microcarpin as a bianthraquinone. The molecule consists of two substituted 1,8-

dihydroxyanthraquinone units linked together.

Biological Activity and Signaling Pathways
While the primary focus of this guide is on the chemical structure elucidation of microcarpin, it

is noteworthy that compounds isolated from Asphodelus species have been reported to exhibit

various biological activities, including antimicrobial and antioxidant effects. The specific

signaling pathways modulated by pure microcarpin are a subject for further research and are

not extensively detailed in the initial elucidation literature. The general approach to investigating

such activities is outlined below.

Pure Microcarpin In Vitro Bioassays
(e.g., antimicrobial, antioxidant, cytotoxic) Identification of Biological Activity Signaling Pathway Analysis

(e.g., Western Blot, qPCR, RNA-seq) Elucidation of Mechanism of Action
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Caption: A logical workflow for investigating the biological activity of microcarpin.

Conclusion
The elucidation of the chemical structure of microcarpin represents a classic example of

natural product chemistry, relying on a systematic approach of isolation, purification, and

spectroscopic analysis. While the foundational work was completed in the 1970s, the

methodologies remain relevant today. Further investigation into the biological activities and

mechanisms of action of microcarpin could provide valuable insights for drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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